Cas no 89466-38-6 (6-Chloro-3-methoxy-4-methylpyridazine)

6-Chloro-3-methoxy-4-methylpyridazine is a heterocyclic organic compound featuring a pyridazine core substituted with chloro, methoxy, and methyl functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy and methyl substituents influence steric and electronic properties, enabling selective modifications. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids or bases. Analytical methods such as GC-MS, HPLC, and NMR confirm its purity and structural integrity.

6-Chloro-3-methoxy-4-methylpyridazine structure

89466-38-6 structure

Product Name:6-Chloro-3-methoxy-4-methylpyridazine

CAS No:89466-38-6

MF:C₆H₇ClN₂O

MW:158.58558011055

MDL:MFCD27923630

CID:1091482

PubChem ID:11084151

Update Time:2025-06-10

6-Chloro-3-methoxy-4-methylpyridazine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-methoxy-4-methylpyridazine
- AK145360
- 3-Methoxy-4-methyl-6-chloropyridazine
- FCH2491519
- Pyridazine, 6-chloro-3-methoxy-4-methyl-
- AX8283422
- 6-Chloro-3-methoxy-4-methylpyridazine (ACI)
- SCHEMBL16387120
- DB-197100
- 89466-38-6
- DS-8092
- CS-0187203
- EN300-99053
- AKOS022178034
- MFCD27923630
- C77016
- MDL： MFCD27923630
- Inchi： 1S/C6H7ClN2O/c1-4-3-5(7)8-9-6(4)10-2/h3H,1-2H3
- InChI Key： PIFMVHDPLKHDRE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C(OC)=NN=1

Computed Properties

Exact Mass: 158.0246905g/mol
Monoisotopic Mass: 158.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 35

Experimental Properties

Color/Form: No data available
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 293.8±35.0°C at 760 mmHg
Flash Point: 131.5±25.9 °C

6-Chloro-3-methoxy-4-methylpyridazine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Inert atmosphere,2-8°C

6-Chloro-3-methoxy-4-methylpyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HD772-50mg	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	50mg	292.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HD772-200mg	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	200mg	736.0CNY	2021-08-04
Chemenu	CM126121-1g	6-chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	1g	$247	2021-08-05
Chemenu	CM126121-5g	6-chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	5g	$688	2021-08-05
Chemenu	CM126121-10g	6-chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	10g	$1108	2021-08-05
Alichem	A029183141-1g	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	1g	$273.52	2023-08-31
Alichem	A029183141-5g	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	5g	$757.05	2023-08-31
Alichem	A029183141-10g	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	10g	$1256.10	2023-08-31
Ambeed	A253671-100mg	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	98%	100mg	$68.00	2021-07-07
Ambeed	A253671-250mg	6-Chloro-3-methoxy-4-methylpyridazine	89466-38-6	95%	250mg	$140.0	2025-04-15

6-Chloro-3-methoxy-4-methylpyridazine Production Method

Production Method 1

1722-10-7

89466-38-6

89466-36-4

Reaction Conditions

1.1 Reagents: Methyl iodide , Butyllithium , N,α-Bis(1,1-dimethylethyl)cyclohexanemethanamine Solvents: Tetrahydrofuran

Reference

: Metalation of diazines. XVII. Very hindered bases as new metalating agents, improvement of regioselectivity for the metalation of 3-chloro-6-methoxypyridazine

Mojovic, Ljubica; Turck, Alain; Ple, Nelly; Dorsy, Muriel; Ndzi, Bruno; et al, Tetrahedron, 1996, 52(31), 10417-10426

Production Method 2

66530-55-0

89466-38-6

Reaction Conditions

1.1 Reagents: Thallium nitrate Solvents: Methanol
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

: An Efficient and Simple Thallium(III)-Induced Cleavage of the Hydrazino Moiety

Kocevar, Marijan; Mihorko, Polona; Polanc, Slovenko, Journal of Organic Chemistry, 1995, 60(5), 1466-9